Cas no 1797106-62-7 (α-Methyl-2-(methylsulfonyl)benzenemethanol)

• Product Name: α-Methyl-2-(methylsulfonyl)benzenemethanol
• CAS No: 1797106-62-7
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• MDL: MFCD30187012
• CID: 5050723
• PubChem ID: 117289450
• Update Time: 2025-07-24

α-Methyl-2-(methylsulfonyl)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylsulfonylphenyl)ethanol
• Benzenemethanol, α-methyl-2-(methylsulfonyl)-
• α-Methyl-2-(methylsulfonyl)benzenemethanol
• 1-(2-(Methylsulfonyl)phenyl)ethan-1-ol

• MDL： MFCD30187012
• Inchi： 1S/C9H12O3S/c1-7(10)8-5-3-4-6-9(8)13(2,11)12/h3-7,10H,1-2H3
• InChI Key： NRTHBKSBOLFZKO-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=CC=C1S(C)(=O)=O)C

Additional information on α-Methyl-2-(methylsulfonyl)benzenemethanol

Introduction to α-Methyl-2-(methylsulfonyl)benzenemethanol (CAS No. 1797106-62-7) and Its Emerging Applications in Chemical Biology

α-Methyl-2-(methylsulfonyl)benzenemethanol, identified by the chemical identifier CAS No. 1797106-62-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of aromatic alcohols modified with a methylsulfonyl group, which imparts distinct reactivity and functionality. The presence of both a methyl group and a sulfonyl group at specific positions on the benzene ring enhances its utility as a synthetic intermediate and a bioactive molecule.

The structural motif of α-Methyl-2-(methylsulfonyl)benzenemethanol makes it an intriguing candidate for further investigation in medicinal chemistry. The methylsulfonyl group, in particular, is known for its ability to influence electronic distribution and steric interactions, which can be leveraged to modulate the biological activity of the molecule. Recent studies have highlighted its potential role in the development of novel therapeutic agents, particularly in addressing challenges related to inflammation and oxidative stress.

In the realm of drug discovery, α-Methyl-2-(methylsulfonyl)benzenemethanol has been explored as a precursor for more complex derivatives. Its alcohol functional group provides a site for further chemical modifications, enabling the synthesis of molecules with tailored pharmacological properties. For instance, researchers have investigated its utility in generating sulfonamide analogs, which are known for their antimicrobial and anti-inflammatory effects. The incorporation of this compound into drug candidates has shown promise in preclinical models, particularly in scenarios where selective inhibition is required.

The biological activity of α-Methyl-2-(methylsulfonyl)benzenemethanol has been scrutinized through various experimental approaches. Initial studies have suggested that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The sulfonyl group is particularly noteworthy, as it can engage with biological targets in ways that traditional hydroxyl-containing compounds may not. This has opened up new avenues for exploring its potential as an anti-inflammatory agent, with implications for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's ability to interact with biological systems has also raised interest in its role as a probe molecule. By studying how α-Methyl-2-(methylsulfonyl)benzenemethanol interacts with cellular components, researchers can gain insights into molecular mechanisms underlying various diseases. This approach is particularly valuable in understanding how environmental factors may influence disease progression and how targeted interventions can be designed.

Recent advancements in computational chemistry have further enhanced the study of α-Methyl-2-(methylsulfonyl)benzenemethanol. Molecular modeling techniques have been employed to predict its binding affinity to various biological targets, providing a rational basis for designing more effective derivatives. These computational studies have complemented experimental efforts, allowing for a more comprehensive understanding of the compound's behavior at both molecular and cellular levels.

The synthesis of α-Methyl-2-(methylsulfonyl)benzenemethanol itself presents an interesting challenge due to its complex structure. Traditional synthetic routes have been developed over time, leveraging established organic transformations such as sulfonylation and methylation reactions. However, ongoing research aims to optimize these processes for higher yields and better selectivity, ensuring that large-scale production remains feasible.

In conclusion, α-Methyl-2-(methylsulfonyl)benzenemethanol (CAS No. 1797106-62-7) represents a promising compound in the field of chemical biology. Its unique structural features offer opportunities for developing novel therapeutic agents with applications ranging from anti-inflammation to enzyme inhibition. As research continues to uncover new aspects of its biology and chemistry, this compound is poised to play an increasingly important role in drug discovery and molecular medicine.